75-57-0

Tetramethylammonium chloride

In Stock

• CAS RN:
• 75-57-0

• Formula:
• C4H12ClN
  (CH3)4NCl
  C4H12ClN

• InChI:
• InChI=1S/C4H12N.ClH/c1-5(2,3)4;/h1-4H3;1H/q+1;/p-1

• InChIKey:
• OKIZCWYLBDKLSU-UHFFFAOYSA-M

• a cholinoreceptors agonist;  high affinity choline uptake inhibitor. , synthetic.
  IC50 = 30 �M, effect on choline uptake in a mouse brain synaptosomal fraction.
  a cholinoreceptors agonist;  high affinity choline uptake inhibitor., synthetic.
  

benzyl 4-(2,3-dichlorophenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

In Stock

• CAS RN:
• 5475-57-0

• Formula:
• C26H25Cl2NO3

• InChI:
• InChI=1S/C26H25Cl2NO3/c1-15-21(25(31)32-14-16-8-5-4-6-9-16)22(17-10-7-11-18(27)24(17)28)23-19(29-15)12-26(2,3)13-20(23)30/h4-11,22,29H,12-14H2,1-3H3

• InChIKey:
• MCVJWFNBRQOJOE-UHFFFAOYSA-N

• Benzyl 4-(2,3-dichlorophenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is a useful research compound. Its molecular formula is C26H25Cl2NO3 and its molecular weight is 470.4 g/mol. The purity is usually 95%.

Diethyl phosphate 3-hydroxycrotonic acid, ethyl ester

• CAS RN:
• 5675-57-0

• Formula:
• C10H19O6P

• InChI:
• InChI=1S/C10H19O6P/c1-5-13-10(11)8-9(4)16-17(12,14-6-2)15-7-3/h8H,5-7H2,1-4H3/b9-8-

• InChIKey:
• JHCCEPMFFLZBLL-CMDGGOBGSA-N

• AI 3-22015 is an insecticide.

3-[(4R)-5-oxo-3-phenylmethoxycarbonyl-1,3-oxazolidin-4-yl]propanoic acid

Usually In Stock

• CAS RN:
• 97975-57-0

• Formula:
• C14H15NO6

• InChI:
• InChI=1S/C14H15NO6/c16-12(17)7-6-11-13(18)21-9-15(11)14(19)20-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,16,17)/t11-/m1/s1

• InChIKey:
• AYOCGDFDOZVEKT-LLVKDONJSA-N

• 3-[(4R)-5-oxo-3-phenylmethoxycarbonyl-1,3-oxazolidin-4-yl]propanoic acid is a useful research compound. Its molecular formula is C14H15NO6 and its molecular weight is 293.27 g/mol. The purity is usually 95%.

8-Azaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]dioxolane]

In Stock

• CAS RN:
• 13375-57-0

• Formula:
• C9H15NO2

• InChI:
• InChI=1S/C9H15NO2/c1-2-8-6-9(5-7(1)10-8)11-3-4-12-9/h7-8,10H,1-6H2

• InChIKey:
• AGYAUTGGRPUPMR-UHFFFAOYSA-N

• 8-Azaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]dioxolane] is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.22 g/mol. The purity is usually 95%.

N-Butyl-D-gluconamide

Usually In Stock

• CAS RN:
• 18375-57-0

• Formula:
• C10H21NO6

• InChI:
• InChI=1S/C10H21NO6/c1-2-3-4-11-10(17)9(16)8(15)7(14)6(13)5-12/h6-9,12-16H,2-5H2,1H3,(H,11,17)/t6-,7-,8+,9-/m1/s1

• InChIKey:
• CRYAIAMXDBHCTJ-LURQLKTLSA-N

• N-Butyl-D-gluconamide is a useful research compound. Its molecular formula is C10H21NO6 and its molecular weight is 251.28 g/mol. The purity is usually 95%.

Kelatorphan

Usually In Stock

• CAS RN:
• 92175-57-0

• Formula:
• C14H18N2O5

• InChI:
• InChI=1S/C14H18N2O5/c1-9(14(19)20)15-13(18)11(8-12(17)16-21)7-10-5-3-2-4-6-10/h2-6,9,11,21H,7-8H2,1H3,(H,15,18)(H,16,17)(H,19,20)/t9-,11+/m0/s1

• InChIKey:
• OJCFZTVYDSKXNM-GXSJLCMTSA-N

• Kelatorphan is a Inhibitor of enkephalin metabolism.

4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol

• CAS RN:
• 144875-57-0

• Formula:
• C15H16ClN3O

• InChI:
• InChI=1S/C15H16ClN3O/c1-9(2)7-19-12(8-20)18-13-14(19)10-5-3-4-6-11(10)17-15(13)16/h3-6,9,20H,7-8H2,1-2H3

• InChIKey:
• IASLIRGGBGIXHH-UHFFFAOYSA-N

• 4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol is a useful research compound. Its molecular formula is C15H16ClN3O and its molecular weight is 289.76 g/mol. The purity is usually 95%.

(E)-ethyl 2-(2-cyano-3-(thiophen-2-yl)acrylamido)-4-phenylthiophene-3-carboxylate

In Stock

• CAS RN:
• 327075-57-0

• Formula:
• C21H16N2O3S2

• InChI:
• InChI=1S/C21H16N2O3S2/c1-2-26-21(25)18-17(14-7-4-3-5-8-14)13-28-20(18)23-19(24)15(12-22)11-16-9-6-10-27-16/h3-11,13H,2H2,1H3,(H,23,24)/b15-11+

• InChIKey:
• NPRXYPLGEJWZFL-RVDMUPIBSA-N

• (E)-ethyl 2-(2-cyano-3-(thiophen-2-yl)acrylamido)-4-phenylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C21H16N2O3S2 and its molecular weight is 408.49. The purity is usually 95%.

4-(2-fluorophenyl)-N-phenylpiperazine-1-carbothioamide

In Stock

• CAS RN:
• 356575-57-0

• Formula:
• C17H18FN3S

• InChI:
• InChI=1S/C17H18FN3S/c18-15-8-4-5-9-16(15)20-10-12-21(13-11-20)17(22)19-14-6-2-1-3-7-14/h1-9H,10-13H2,(H,19,22)

• InChIKey:
• RJVAANAHHXMNFM-UHFFFAOYSA-N

• 4-(2-fluorophenyl)-N-phenylpiperazine-1-carbothioamide is a useful research compound. Its molecular formula is C17H18FN3S and its molecular weight is 315.41. The purity is usually 95%.

[4-[(Z)-2-cyano-3-(4-fluoroanilino)-3-oxoprop-1-enyl]phenyl] 4-bromobenzoate

Usually In Stock

• CAS RN:
• 380475-57-0

• Formula:
• C23H14BrFN2O3

• InChI:
• InChI=1S/C23H14BrFN2O3/c24-18-5-3-16(4-6-18)23(29)30-21-11-1-15(2-12-21)13-17(14-26)22(28)27-20-9-7-19(25)8-10-20/h1-13H,(H,27,28)/b17-13-

• InChIKey:
• APQQLOVCZHEHIR-UHFFFAOYSA-N

• [4-[(Z)-2-cyano-3-(4-fluoroanilino)-3-oxoprop-1-enyl]phenyl] 4-bromobenzoate is a useful research compound. Its molecular formula is C23H14BrFN2O3 and its molecular weight is 465.278. The purity is usually 95%.

1-(4-Fluorophenyl)sulfonyl-2-[2-(2-methoxyphenyl)ethyl]guanidine

In Stock

• CAS RN:
• 869075-57-0

• Formula:
• C16H18FN3O3S

• InChI:
• InChI=1S/C16H18FN3O3S/c1-23-15-5-3-2-4-12(15)10-11-19-16(18)20-24(21,22)14-8-6-13(17)7-9-14/h2-9H,10-11H2,1H3,(H3,18,19,20)

• InChIKey:
• DBBPRENTQXUXRM-UHFFFAOYSA-N

• 1-(4-Fluorophenyl)sulfonyl-2-[2-(2-methoxyphenyl)ethyl]guanidine is a useful research compound. Its molecular formula is C16H18FN3O3S and its molecular weight is 351.4. The purity is usually 95%.

(4-Boc-amino-piperidin-1-yl)-p-tolyl-acetic acid

In Stock

• CAS RN:
• 885275-57-0

• Formula:
• C19H28N2O4

• InChI:
• InChI=1S/C19H28N2O4/c1-13-5-7-14(8-6-13)16(17(22)23)21-11-9-15(10-12-21)20-18(24)25-19(2,3)4/h5-8,15-16H,9-12H2,1-4H3,(H,20,24)(H,22,23)

• InChIKey:
• QTTIAGDPSVQPJM-UHFFFAOYSA-N

• (4-Boc-amino-piperidin-1-yl)-p-tolyl-acetic acid is a useful research compound. Its molecular formula is C19H28N2O4 and its molecular weight is 348.4 g/mol. The purity is usually 95%.

2,2-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-OL

Usually In Stock

• CAS RN:
• 152575-57-0

• Formula:
• C10H22N2O

• InChI:
• InChI=1S/C10H22N2O/c1-10(2,9-13)8-12-6-4-11(3)5-7-12/h13H,4-9H2,1-3H3

• InChIKey:
• QDWAWSWHTBIXGU-UHFFFAOYSA-N

• 2,2-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-OL is a useful research compound. Its molecular formula is C10H22N2O and its molecular weight is 186.299. The purity is usually 95%.

2,5-Dichloro-4'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-57-0

• Formula:
• C19H19Cl2NO

• InChI:
• InChI=1S/C19H19Cl2NO/c20-16-8-9-18(21)17(12-16)19(23)15-6-4-14(5-7-15)13-22-10-2-1-3-11-22/h4-9,12H,1-3,10-11,13H2

• InChIKey:
• PGLQFJRLVCRJLS-UHFFFAOYSA-N

• 2,5-Dichloro-4'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H19Cl2NO and its molecular weight is 348.3 g/mol. The purity is usually 95%.

3-Methylbenzo[d]isoxazole-5-carbonitrile

In Stock

• CAS RN:
• 267875-57-0

• Formula:
• C9H6N2O

• InChI:
• InChI=1S/C9H6N2O/c1-6-8-4-7(5-10)2-3-9(8)12-11-6/h2-4H,1H3

• InChIKey:
• NWXDGVHBELPLLR-UHFFFAOYSA-N

• 3-Methylbenzo[d]isoxazole-5-carbonitrile is a useful research compound. Its molecular formula is C9H6N2O and its molecular weight is 158.16 g/mol. The purity is usually 95%.

4-{[3-(Methoxycarbonyl)-5-methylthien-2-yl]amino}-4-oxobutanoic acid

In Stock

• CAS RN:
• 495375-57-0

• Formula:
• C11H13NO5S

• InChI:
• InChI=1S/C11H13NO5S/c1-6-5-7(11(16)17-2)10(18-6)12-8(13)3-4-9(14)15/h5H,3-4H2,1-2H3,(H,12,13)(H,14,15)

• InChIKey:
• VKZLKOGYCCKKBB-UHFFFAOYSA-N

• 4-{[3-(Methoxycarbonyl)-5-methylthien-2-yl]amino}-4-oxobutanoic acid is a useful research compound. Its molecular formula is C11H13NO5S and its molecular weight is 271.29g/mol. The purity is usually 95%.

2-Bromo-4-chloro-5-nitropyridine

In Stock

• CAS RN:
• 1137475-57-0

• Formula:
• C5H2BrClN2O2

• InChI:
• InChI=1S/C5H2BrClN2O2/c6-5-1-3(7)4(2-8-5)9(10)11/h1-2H

• InChIKey:
• HJWNYVVSEUNNMO-UHFFFAOYSA-N

• 2-Bromo-4-chloro-5-nitropyridine is a useful research compound. Its molecular formula is C5H2BrClN2O2 and its molecular weight is 237.44 g/mol. The purity is usually 95%.

2-((difluoromethyl)sulfonyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797075-57-0

• Formula:
• C18H19F2NO4S2

• InChI:
• InChI=1S/C18H19F2NO4S2/c19-17(20)27(23,24)14-5-2-1-4-13(14)16(22)21-12-18(7-9-25-10-8-18)15-6-3-11-26-15/h1-6,11,17H,7-10,12H2,(H,21,22)

• InChIKey:
• VNJPVFMZOWIBER-UHFFFAOYSA-N

• 2-((difluoromethyl)sulfonyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H19F2NO4S2 and its molecular weight is 415.47. The purity is usually 95%.

2-(4-Chlorophenyl)-1-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]ethanone

Usually In Stock

• CAS RN:
• 2379975-57-0

• Formula:
• C19H21ClN2O2

• InChI:
• InChI=1S/C19H21ClN2O2/c20-17-5-3-15(4-6-17)12-19(23)22-11-1-2-16(13-22)14-24-18-7-9-21-10-8-18/h3-10,16H,1-2,11-14H2

• InChIKey:
• XWNDODVRNLBESE-UHFFFAOYSA-N

• 2-(4-Chlorophenyl)-1-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]ethanone is a useful research compound. Its molecular formula is C19H21ClN2O2 and its molecular weight is 344.84. The purity is usually 95%.

2-chloro-N-(1-cyano-1-methylethyl)-N-methylacetamide

In Stock

• CAS RN:
• 1158075-57-0

• Formula:
• C7H11ClN2O

• InChI:
• InChI=1S/C7H11ClN2O/c1-7(2,5-9)10(3)6(11)4-8/h4H2,1-3H3

• InChIKey:
• YXMRZCNUPULPAU-UHFFFAOYSA-N

• 2-chloro-N-(1-cyano-1-methylethyl)-N-methylacetamide is a useful research compound. Its molecular formula is C7H11ClN2O and its molecular weight is 174.63 g/mol. The purity is usually 95%.